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Compound of Interest

Compound Name: 4,4-Dimethylcyclohexene

Cat. No.: B076398 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4,4-Dimethylcyclohexene in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe and

compliant use of this chemical.

Chemical Safety and Hazard Information
4,4-Dimethylcyclohexene is a highly flammable liquid and vapor that is also toxic to aquatic

life with long-lasting effects.[1] Vapors are heavier than air and may travel to an ignition source,

causing a flashback.[1] It is crucial to handle this chemical with appropriate safety measures to

prevent fire, environmental contamination, and personal injury.

Summary of Quantitative Data

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b076398?utm_src=pdf-interest
https://www.benchchem.com/product/b076398?utm_src=pdf-body
https://www.benchchem.com/product/b076398?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/110493
https://www.sigmaaldrich.com/US/en/sds/aldrich/110493
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₈H₁₄ PubChem

Molecular Weight 110.20 g/mol PubChem

Boiling Point 118 - 120 °C (244 - 248 °F) Sigma-Aldrich[1]

Density 0.777 g/cm³ at 25 °C (77 °F) Sigma-Aldrich[1]

Flash Point

Not explicitly available for 4,4-

Dimethylcyclohexene, but

related compounds are highly

flammable.

N/A

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4,4-
Dimethylcyclohexene to minimize exposure and ensure personal safety.
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PPE Category Item
Specifications and
Remarks

Eye and Face Protection
Chemical Splash Goggles or

Safety Glasses

Must meet ANSI Z.87.1

standards. A face shield should

be worn over safety glasses if

there is a risk of splashing or a

highly exothermic reaction.[2]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile or neoprene

gloves are recommended for

short-term protection.[2][3]

Gloves should be inspected

before each use and changed

immediately upon contact with

the chemical.[2]

Body Protection
Flame-Resistant Laboratory

Coat

A Nomex® or similar flame-

resistant lab coat should be

worn over cotton clothing.[2]

Polyester or acrylic clothing

should be avoided.[2]

Footwear Closed-Toed Shoes
Shoes must cover the entire

foot.[2]

Respiratory Protection NIOSH-Approved Respirator

Required if work cannot be

conducted in a well-ventilated

area or a chemical fume hood

where exposure limits may be

exceeded.[2][3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to this protocol is critical for the safe handling of 4,4-Dimethylcyclohexene.

1. Preparation and Precautionary Measures:

Ensure a chemical fume hood is operational and available for use.
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Verify that a safety shower and eyewash station are accessible and unobstructed.

Remove all potential ignition sources from the work area, including open flames, hot plates,

and spark-producing equipment.[1][4]

Use only non-sparking tools and ensure all equipment is properly grounded to prevent static

discharge.[1][5]

Assemble all necessary materials and equipment before starting the procedure.

2. Handling the Chemical:

Don the appropriate personal protective equipment as detailed in the table above.

Conduct all transfers and manipulations of 4,4-Dimethylcyclohexene inside a certified

chemical fume hood.[3]

Keep the container tightly closed when not in use to minimize the release of flammable

vapors.[1][4]

Avoid direct contact with the skin and eyes.[3]

In case of skin contact, immediately remove contaminated clothing and rinse the affected

area with water.[1]

If eye contact occurs, rinse cautiously with plenty of water for several minutes, removing

contact lenses if present and easy to do.[1]

3. Spill Response:

In the event of a small spill, contain the liquid with an inert absorbent material such as sand

or vermiculite.[3]

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.[3][5]

For larger spills, evacuate the area and contact the appropriate emergency response team.
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Disposal Plan
Proper disposal of 4,4-Dimethylcyclohexene and associated waste is essential to prevent

environmental harm and comply with regulations.

1. Waste Segregation and Collection:

Dispose of waste 4,4-Dimethylcyclohexene and contaminated materials in a designated,

labeled hazardous waste container.

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.[1]

Keep the waste container tightly closed and store it in a well-ventilated, designated waste

accumulation area.[4]

2. Disposal Procedure:

All chemical waste must be disposed of in accordance with local, state, and federal

regulations.[1][3]

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste.

Do not pour 4,4-Dimethylcyclohexene down the drain.[3]

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical flow of operations for the safe handling and

disposal of 4,4-Dimethylcyclohexene.
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Workflow for Safe Handling of 4,4-Dimethylcyclohexene
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Caption: Safe handling and disposal workflow for 4,4-Dimethylcyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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